
Subcellular Localization of Erasin (UBXD2): A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Erasis

Cat. No.: B10828616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erasin, also known as UBX Domain Containing Protein 2 (UBXD2), is a highly conserved

integral membrane protein crucial for cellular protein quality control.[1][2] This technical guide

provides a comprehensive overview of the subcellular localization of erasin, the experimental

methodologies used for its determination, and its role in cellular signaling pathways. A key

function of erasin is its involvement in Endoplasmic-Reticulum-Associated Protein Degradation

(ERAD), a critical process for the removal of misfolded or unassembled proteins from the

endoplasmic reticulum (ER).[1][2] Dysregulation of the ERAD pathway and the accumulation of

erasin have been implicated in the pathology of neurodegenerative diseases, such as

Alzheimer's disease, making it a protein of significant interest for therapeutic development.[1][2]

Subcellular Localization of Erasin
Erasin is predominantly localized to the endoplasmic reticulum (ER) and the nuclear envelope.

[1][2] As an integral membrane protein, it is embedded within the lipid bilayer of these

organelles. Both the N-terminus and the C-terminus of the erasin protein face the cytoplasm or

nucleoplasm.[1][2] This orientation is critical for its function, allowing it to interact with cytosolic

components of the ERAD machinery.

A specific 21-amino-acid sequence located near the C-terminus of erasin is both necessary

and sufficient for its targeting and retention within the ER.[1][2] This discovery was made
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through the analysis of GFP-tagged deletion derivatives of erasin in HeLa cells.[1][2]
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Cell Culture on Coverslip

Fixation (4% Paraformaldehyde)

Permeabilization (0.1% Triton X-100)

Blocking (5% Normal Goat Serum)

Primary Antibody Incubation (anti-Erasin)

Secondary Antibody Incubation (Fluorescently Labeled)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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